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Compound of Interest

Compound Name: 2,6-dichloro-2H-pyrazin-3-one

Cat. No.: B12356307

Get Quote

A Note on Chemical Nomenclature: Initial inquiries for "2,6-dichloro-2H-pyrazin-3-one" did not

yield a corresponding compound with a registered CAS number or significant literature

presence. It is plausible that this name is a variant or a misnomer for the well-documented and

structurally related compound, 2,6-dichloropyrazine. This guide will, therefore, focus on the

latter, providing a comprehensive overview of its properties, synthesis, and applications for

researchers, scientists, and drug development professionals.

Core Identifiers and Chemical Properties of 2,6-
Dichloropyrazine
2,6-Dichloropyrazine is a halogenated heterocyclic compound that serves as a crucial building

block in the synthesis of various biologically active molecules. Its chemical reactivity is largely

defined by the two chlorine atoms attached to the pyrazine ring, which are susceptible to

nucleophilic substitution reactions.
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Identifier Value Source

CAS Number 4774-14-5 [1][2][3]

Molecular Formula C4H2Cl2N2 [1][2][3]

Molecular Weight 148.98 g/mol [1][2]

IUPAC Name 2,6-dichloropyrazine

Synonyms Pyrazine, 2,6-dichloro- [1]

Appearance
Light yellow crystalline

granules or solid
[4]

Melting Point 55-58 °C [1]

InChI
1S/C4H2Cl2N2/c5-3-1-7-2-

4(6)8-3/h1-2H
[5]

InChIKey
LSEAAPGIZCDEEH-

UHFFFAOYSA-N
[5]

SMILES C1=C(N=C(C=N1)Cl)Cl

Synthesis of 2,6-Dichloropyrazine: A Mechanistic
Perspective
The industrial production of 2,6-dichloropyrazine often involves a multi-step synthesis starting

from readily available precursors. A common pathway involves the chlorination of a pyrazine

intermediate.

Chlorination of 2-Hydroxypyrazine Sodium
A widely employed industrial method begins with the synthesis of 2-hydroxypyrazine sodium

from raw materials like methyl chloroacetate and glyoxal through ammoniation and cyclization.

This intermediate is then subjected to chlorination reactions to yield 2,6-dichloropyrazine.

A patented method describes the chlorination of 2-chloropyrazine, which is itself derived from

2-hydroxypyrazine sodium, using chlorine gas in the presence of a catalyst such as

triethylamine and a solvent like dimethylformamide (DMF).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://senshu-u.repo.nii.ac.jp/record/2001145/files/3102_0056_05.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/227599
https://www.semanticscholar.org/paper/Synthesis-in-the-Pyridazine-Series.-I.-Pyridazine-Mizzoni-Spoerri/8a5a9d7673fee33268a2032eda6f6f649a7e88e2
https://senshu-u.repo.nii.ac.jp/record/2001145/files/3102_0056_05.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/227599
https://www.semanticscholar.org/paper/Synthesis-in-the-Pyridazine-Series.-I.-Pyridazine-Mizzoni-Spoerri/8a5a9d7673fee33268a2032eda6f6f649a7e88e2
https://senshu-u.repo.nii.ac.jp/record/2001145/files/3102_0056_05.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/227599
https://senshu-u.repo.nii.ac.jp/record/2001145/files/3102_0056_05.pdf
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB62676362.htm
https://senshu-u.repo.nii.ac.jp/record/2001145/files/3102_0056_05.pdf
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3Y8SM49HEV
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3Y8SM49HEV
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12356307?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Industrial Synthesis of 2,6-Dichloropyrazine

Materials:

2-chloropyrazine

Dimethylformamide (DMF)

Triethylamine (catalyst)

Chlorine gas

Water

Procedure:

In a specialized chlorination tank, fully mix 2-chloropyrazine, DMF, and the triethylamine

catalyst.

Heat the mixture with stirring to approximately 100 °C.

Introduce chlorine gas into the reaction mixture to initiate chlorination.

After the completion of chlorine gas addition, maintain the reaction mixture at the same

temperature for an additional 2 hours to ensure the reaction goes to completion.

Following the insulation reaction, add water to the mixture and stir for 1 hour.

Cool the reaction solution to 20 °C to facilitate the crystallization of 2,6-dichloropyrazine.

Isolate the 2,6-dichloropyrazine crystals via centrifugation.

This process can achieve a yield of approximately 85%.

Caption: Synthetic pathway to 2,6-dichloropyrazine.

Applications in Drug Discovery and Agrochemicals
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The versatile chemical nature of 2,6-dichloropyrazine makes it a valuable intermediate in the

pharmaceutical and agrochemical industries.[4]

Pharmaceutical Applications
The pyrazine scaffold is a common feature in many therapeutic agents.[4] 2,6-Dichloropyrazine

serves as a precursor for the synthesis of more complex molecules with potential biological

activity. The chlorine atoms can be displaced by various nucleophiles, allowing for the

introduction of diverse functional groups and the construction of compound libraries for drug

screening.

Notably, it is used in the preparation of pyrazine and pyridine compounds that act as Ataxia

Telangiectasia and Rad3-related (ATR) kinase inhibitors, which are being investigated for

cancer therapy.

Agrochemical Applications
In the agrochemical sector, 2,6-dichloropyrazine is utilized in the synthesis of herbicides and

pesticides.[4] The resulting compounds can exhibit potent bioactivity against weeds and pests,

contributing to crop protection and improved agricultural yields.

Safety, Handling, and Storage
As with any chemical reagent, proper safety precautions must be observed when handling 2,6-

dichloropyrazine.

Hazard Identification: It is classified as causing skin irritation, serious eye irritation, and may

cause respiratory irritation.[1]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and

face protection. In case of inadequate ventilation, use a dust mask.

Handling: Use only outdoors or in a well-ventilated area. Avoid breathing dust and fumes.

Wash hands and any exposed skin thoroughly after handling.

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container. Keep

away from incompatible materials.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB62676362.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB62676362.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB62676362.htm
https://senshu-u.repo.nii.ac.jp/record/2001145/files/3102_0056_05.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12356307?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal: Dispose of contents and container to an approved waste disposal plant.

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 2,6-

dichloropyrazine.

¹H NMR: The proton NMR spectrum of 2,6-dichloropyrazine is relatively simple due to the

symmetry of the molecule.[5]

Infrared (IR) Spectroscopy: The IR spectrum provides information about the functional

groups and the overall structure of the molecule.

Caption: Key aspects of 2,6-dichloropyrazine.

Conclusion
2,6-Dichloropyrazine is a foundational chemical intermediate with significant utility in both the

pharmaceutical and agrochemical sectors. Its well-defined synthesis and reactive nature allow

for the creation of a diverse range of functionalized molecules. A thorough understanding of its

chemical properties, synthesis, and safe handling procedures is essential for researchers and

professionals working in these fields.

References
Zhejiang Province Changxing Pharmaceutical Co., Ltd. (n.d.). 2,6-Dichloropyrazine - API

Manufacturer-ZCPC. Retrieved from [Link]

U.S. Environmental Protection Agency. (2026, February 11). Pyrazine, 2,6-dichloro- -

Substance Details - SRS. Retrieved from [Link]

Google Patents. (n.d.). CN103288763A - Industrial production method of 2,6-
dichloropyrazine.

PubChem. (n.d.). 2,6-Dichloropyrazine. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3Y8SM49HEV
https://www.zcpc-api.com/2-6-dichloropyrazine/
https://sor.epa.gov/sor_internet/registry/substreg/searchandretrieve/substancesearch/search.do?details=displaydetails&selectedSubstanceId=127555
https://pubchem.ncbi.nlm.nih.gov/compound/78504
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12356307?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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